An In-depth Technical Guide to Bostrycin (1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone)
An In-depth Technical Guide to Bostrycin (1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Bostrycin, a tetrahydroanthraquinone derivative with the systematic name 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone, is a naturally occurring polyketide with significant therapeutic potential. Isolated from various fungal species, this compound has demonstrated a range of biological activities, most notably potent antibacterial effects against Gram-positive bacteria and promising anticancer properties. This technical guide provides a comprehensive overview of Bostrycin, encompassing its physicochemical characteristics, mechanisms of action, biosynthesis, and methodologies for its isolation and synthesis. The content herein is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and development of novel therapeutic agents.
Introduction
Bostrycin is a member of the anthraquinone class of compounds, which are characterized by a tricyclic aromatic structure.[1] First identified as a metabolite of the fungus Arthrinium phaeospermum, it has since been isolated from various other fungal genera, including Nigrospora and Fusarium.[2][3] The molecule's multifaceted biological profile, particularly its selective antibacterial activity and its ability to induce apoptosis in cancer cells, has made it a subject of considerable scientific interest. This guide will delve into the technical details of Bostrycin, providing a foundational understanding for its further investigation and potential clinical application.
Physicochemical Properties
A thorough understanding of the physicochemical properties of Bostrycin is fundamental for its application in research and drug development.
| Property | Value | Reference |
| Systematic Name | 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone | |
| Synonyms | Bostrycin, Rhodosporin | [2][4] |
| CAS Number | 21879-81-2 | [2][4] |
| Molecular Formula | C₁₆H₁₆O₈ | [2] |
| Molecular Weight | 336.29 g/mol | [2] |
| Appearance | Red crystalline solid | [3] |
| Solubility | Moderately soluble in organic solvents such as 1,4-dioxane, benzene, ethanol, chloroform, carbon tetrachloride, and acetone. | [5] |
Biological Activity and Mechanism of Action
Bostrycin exhibits a dual-action biological profile, demonstrating both antibacterial and anticancer activities through distinct mechanisms.
Antibacterial Activity
Bostrycin displays potent and selective antibacterial activity primarily against Gram-positive bacteria, including challenging nosocomial strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[6] It shows no significant activity against Gram-negative bacteria or fungi.[6]
Mechanism of Action: Inhibition of Peptidoglycan Synthesis
The selective toxicity of Bostrycin towards Gram-positive bacteria is attributed to its interference with cell wall biosynthesis.[6] Specifically, it targets the nascent penta-peptide of the peptidoglycan layer, a crucial structural component of the Gram-positive bacterial cell wall.[6] By disrupting the formation of this protective layer, Bostrycin induces cell lysis and death.[6][7] The outer membrane of Gram-negative bacteria, which covers their thin peptidoglycan layer, is believed to prevent Bostrycin from reaching its target.[6]
Quantitative Biological Data
Anticancer Activity (IC₅₀ Values)
The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC₅₀ values of Bostrycin against various cancer cell lines.
| Cell Line | Cancer Type | IC₅₀ (µM) | Reference |
| A549 | Human Lung Carcinoma | ~10-50 (estimated) | [8] |
| PC-3 | Pancreatic Cancer | 10-50 | [8] |
| HepG2 | Hepatocellular Carcinoma | 10-50 | [8] |
| HTB-26 | Breast Cancer | 10-50 | [8] |
| HCT116 | Colorectal Carcinoma | 22.4 | [8] |
| HeLa | Cervical Cancer | ~8 µg/mL | [9] |
| MCF-7 | Breast Cancer | ~8 µg/mL | [9] |
Note: IC₅₀ values can vary depending on the experimental conditions, such as incubation time and assay method.
Antibacterial Activity (MIC Values)
The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The table below presents the MIC values of Bostrycin against selected Gram-positive bacteria.
| Bacterial Strain | MIC (µg/mL) | Reference |
| Bacillus cereus | < 1 | [6] |
| Staphylococcus aureus (MRSA) | < 1 | [6] |
| Streptococcus pneumoniae | < 1 | [6] |
| Enterococcus (VRE) | < 1 | [6] |
Note: Bostrycin has shown potent activity against a wide range of Gram-positive bacteria. [6]
Biosynthesis
Bostrycin is a fungal polyketide synthesized by a type I polyketide synthase (PKS). The biosynthetic gene cluster responsible for its production has been identified in Fusarium solani and includes the genes fsr1, fsr2, and fsr3. [10] The biosynthesis begins with the assembly of a polyketide chain from one acetyl-CoA and six malonyl-CoA units by the PKS FSR1. This process results in the formation of the intermediate 6-O-demethylfusarubinaldehyde. Following its release from the PKS, this intermediate undergoes a series of tailoring reactions, including a non-enzymatic incorporation of ammonia, an oxygenation step catalyzed by FSR3, and an O-methylation reaction catalyzed by FSR2, to yield the final product, Bostrycin. [10]
Experimental Protocols
Isolation of Bostrycin from Fungal Culture
This protocol outlines a general procedure for the isolation and purification of Bostrycin from a fungal culture, such as Aspergillus sp. or Nigrospora sp..
Step 1: Fungal Cultivation
-
Prepare a suitable liquid medium (e.g., 2% glucose, 1% peptone, 0.5% yeast extract in artificial seawater).
-
Inoculate the sterile medium with the fungal strain.
-
Incubate the culture at 30°C for 14 days with shaking at 120 rpm. [10] Step 2: Extraction
-
Separate the fungal mycelia from the culture broth by filtration.
-
Extract the mycelia with acetone.
-
Concentrate the acetone extract to obtain an aqueous residue.
-
Perform a solvent-solvent partition of the aqueous residue with ethyl acetate (EtOAc). [10] Step 3: Purification
-
Concentrate the bioactive EtOAc extract under reduced pressure.
-
Subject the crude extract to silica gel column chromatography for initial fractionation.
-
Further purify the bioactive fractions using Sephadex LH-20 column chromatography.
-
Achieve final purification by preparative High-Performance Liquid Chromatography (HPLC) to yield pure Bostrycin. [10]
Total Synthesis
The total synthesis of Bostrycin has been achieved, providing a means to access this molecule and its analogs for further study. While a detailed step-by-step protocol is beyond the scope of this guide, the general strategy involves the construction of the tetrahydroanthraquinone core followed by the introduction of the various functional groups. Key synthetic challenges include the stereoselective formation of the hydroxylated ring and the regioselective installation of the methoxy and methyl groups. Interested researchers are directed to the primary literature for detailed synthetic procedures. [3][11]
Conclusion
Bostrycin (1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone) represents a promising natural product with significant potential for the development of new antibacterial and anticancer therapies. Its well-defined mechanisms of action, targeting bacterial cell wall synthesis and the PI3K/Akt signaling pathway in cancer cells, provide a solid foundation for further preclinical and clinical investigations. The elucidation of its biosynthetic pathway and the availability of synthetic routes will facilitate the production of Bostrycin and the generation of novel analogs with improved therapeutic properties. This technical guide serves as a comprehensive resource to support and encourage continued research into this valuable natural compound.
References
- Chen, H., et al. (2013).
- Kelly, T. R., & Saha, J. K. (1985). Bostrycin: structure correction and synthesis. The Journal of Organic Chemistry, 50(19), 3679-3685.
- Hansen, C. B., et al. (2024). First-class – biosynthesis of 6-MSA and bostrycoidin type I polyketides in Yarrowia lipolytica. Frontiers in Bioengineering and Biotechnology, 12, 1368735.
- Yang, W. J., et al. (2012). Bostrycin, a novel coupling agent for protein immobilization and prevention of biomaterial-centered infection produced by Nigrospora sp. No. 407. Enzyme and Microbial Technology, 50(6-7), 287-292.
- Pyrczak-Felczykowska, A., et al. (2017). Antibacterial and anticancer activities of acetone extracts from in vitro cultured lichen-forming fungi. Molecules, 22(6), 968.
- BenchChem. (2025). A Technical Guide to the Discovery, Isolation, and Characterization of Tetrahydrobostrycin. BenchChem Technical Guides.
- ChemWhat. (2025). bostrycin CAS#: 21879-81-2.
- DC Chemicals. (n.d.). Bostrycin. DC Chemicals.
- PubChem. (n.d.). (5S,6R,7S)-5,6,7,8-Tetrahydro-5,6,7,9,10-pentahydroxy-2-methoxy-7-methyl-1,4-anthracenedione.
- Cajori, F. A., et al. (1954). The isolation and some properties of an antibiotic from Fusarium bostrycoides. Journal of the American Chemical Society, 76(12), 3249-3250.
- Biology LibreTexts. (2023). 2.3: The Peptidoglycan Cell Wall. Biology LibreTexts.
- ResearchGate. (n.d.). Sensitivity (IC50) of different cancer cell lines to extracts after 48 h treatment.
- Gomes, N. G., et al. (2015). Can Some Marine-Derived Fungal Metabolites Become Actual Anticancer Agents?. Marine drugs, 13(6), 3950–3991.
- MedChemExpress. (n.d.). 1,2,3,7-Tetrahydroxy-8-methoxy-6-methyl-9,10-anthraquinone. MedChemExpress.
- Noda, T., et al. (1970). The structure of bostrycin. Tetrahedron, 26(5), 1339-1346.
- Microbiology LibreTexts. (2024). Targeting Peptidoglycan: Disrupting Bacterial Cell Wall Synthesis. Microbiology LibreTexts.
- Acta Crystallographica Section E. (2008). Bostrycin. Acta Crystallographica Section E: Structure Reports Online, 64(11), o2226.
- Wikipedia. (2024). Peptidoglycan. Wikipedia.
- MDPI. (2022). Anticancer Cytotoxic Activity of Bispidine Derivatives Associated with the Increasing Catabolism of Polyamines. Molecules, 27(1), 221.
- Yang, W. J., et al. (2012). Bostrycin, a novel coupling agent for protein immobilization and prevention of biomaterial-centered infection produced by Nigrospora sp. No. 407. PubMed.
- Kelly, T. R., et al. (1985). Bostrycin: structure correction and synthesis. The Journal of Organic Chemistry, 50(19), 3679–3685.
- PubChem. (n.d.). Bostrycoidin.
- ResearchGate. (n.d.). Antibacterial spectrum with MIC values.
- The AFWG. (n.d.).
- MDPI. (2023). Selective Anticancer Activity and Safety Profile of Chlorochalcones: Impact on Breast Cancer, Blood, and Endothelial Cells. International Journal of Molecular Sciences, 24(13), 11029.
- ResearchGate. (n.d.). Anticancer activity (IC50 values after 72 h) of the indicated TSCs in...
- Chemical Science. (2024). Combining total synthesis and genetic engineering to probe dihydropyran formation in ambruticin biosynthesis. Royal Society of Chemistry.
- Reeves, C. D., et al. (2007). Combining total synthesis and genetic engineering to probe dihydropyran formation in ambruticin biosynthesis. Journal of the American Chemical Society, 129(31), 9723-9733.
- Wikipedia. (2024).
- IDEXX. (n.d.).
- FooDB. (2010). Showing Compound Physcion (FDB014824). FooDB.
- MDPI. (2020).
- BOC Sciences. (n.d.).
- Organic & Biomolecular Chemistry. (2021). Ambruticins: tetrahydropyran ring formation and total synthesis. Royal Society of Chemistry.
- Star Protocols. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Cell Press.
- YouTube. (2022). Synthesis of Panowamycins, TM-135, and Veramycin F with Dr. Ben Bergstrom (#104). YouTube.
- Dick White Referrals. (n.d.). Interpretation of MICs in Antibiotic Susceptibility Testing. Dick White Referrals.
- Cancers. (2020). The PI3K/Akt Pathway and Glucose Metabolism: A Dangerous Liaison in Cancer. MDPI.
- Cancers. (2021).
Sources
- 1. idexx.dk [idexx.dk]
- 2. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
- 3. Applicability of drug response metrics for cancer studies using biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
- 4. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
- 5. Cell Wall Biosynthesis Inhibitor - Creative Biolabs [creative-biolabs.com]
- 6. researchgate.net [researchgate.net]
- 7. microbenotes.com [microbenotes.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. bio.libretexts.org [bio.libretexts.org]
- 11. pubs.acs.org [pubs.acs.org]
